Cas no 473268-38-1 (1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 473268-38-1
• MF: C₂₄H₃₃ClN₂O₄
• MW: 448.982825994492
• CID: 5971670
• PubChem ID: 2882933
• Update Time: 2025-06-09

1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-(4-allyl-2-methoxyphenoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• AKOS007996933
• 473268-38-1
• 1-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]-3-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL DIHYDROCHLORIDE
• VU0493994-1
• Z56810273
• F0719-0150
• 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(2-methoxy-4-prop-2-enylphenoxy)propan-2-ol;dihydrochloride

• Inchi： 1S/C24H32N2O4.ClH/c1-4-7-19-10-11-23(24(16-19)29-3)30-18-20(27)17-25-12-14-26(15-13-25)21-8-5-6-9-22(21)28-2;/h4-6,8-11,16,20,27H,1,7,12-15,17-18H2,2-3H3;1H
• InChI Key： PSEFOLHQSCLKLO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N1CCN(CC(O)COC2C=CC(CC=C)=CC=2OC)CC1)C.Cl

Computed Properties

• Exact Mass: 484.1895630g/mol
• Monoisotopic Mass: 484.1895630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 498
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride

1-2-Methoxy-4-(Prop-2-en-1-yl)phenoxy-3-4-(2-Methoxyphenyl)piperazin-1-ylpropan-2-ol Dihydrochloride (CAS No. 473268-38-1): A Comprehensive Overview

1-2-Methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 473268-38-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperazine and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of 1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride is characterized by the presence of a piperazine ring, a methoxy-substituted phenyl group, and an allyl-substituted phenoxy group. These structural elements endow the compound with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-2-methoxy-4-(prop-2-en-1-yl)phenoxy-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride in the treatment of neurological disorders. Specifically, its ability to modulate neurotransmitter systems, particularly serotonin and dopamine, has been extensively investigated. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) properties, which could be beneficial in the management of depression and anxiety disorders.

In addition to its potential as an antidepressant, 1-2-methoxy-4-(prop-2-en-1-y l)phenoxy -3 -4 -( 2 -meth oxy phen yl )pip er azin - 1 - ylpro pan - 2 - ol dihydrochloride has also shown promise in the treatment of neurodegenerative diseases such as Parkinson's disease. Studies conducted on animal models have demonstrated that this compound can protect dopaminergic neurons from oxidative stress and neurotoxicity, thereby slowing the progression of the disease.

The pharmacokinetic properties of 1 - 2 - meth oxy - 4 -( prop - 2 - en - 1 - yl )ph eno xy - 3 - 4 -( 2 - meth oxy phen yl )pip er azin - 1 - ylpro pan - 2 - ol dihydrochloride have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and exhibits good brain penetration, which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 1 - 2 - meth oxy - 4 -( prop - 2 - en - 1 - yl )ph eno xy - 3 - 4 -( 2 - meth oxy phen yl )pip er azin - 1 - ylpro pan - 2 - ol dihydrochloride. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The development of 1 - 2 - meth oxy - 4 -( prop - 2 - en - 1 - yl )ph eno xy - 3 – 4 -( 2 – meth oxy phen yl )pip er azin – 1 – ylpro pan – 2 – ol dihydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.

In conclusion, 1 – 2 – meth oxy – 4 – ( prop – 2 – en – 1 – yl )ph eno xy – 3 – 4 – ( 2 – meth oxy phen yl )pip er azin – 1 – ylpro pan – 2 – ol dihydrochloride (CAS No. 473268–38–1) represents a promising candidate for the treatment of various neurological disorders. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment options for patients suffering from these debilitating conditions.